5-Bromo-2-[(thiophen-2-ylcarbonyl)amino]benzoic acid

• Molecular Formula: C12H8BrNO3S
• Molecular Weight: 326.17 g/mol
• IUPAC Name: 5-bromo-2-(thiophene-2-carbonylamino)benzoic acid
• InChI: InChI=1S/C12H8BrNO3S/c13-7-3-4-9(8(6-7)12(16)17)14-11(15)10-2-1-5-18-10/h1-6H,(H,14,15)(H,16,17)
• InChI Key: GBSCZSKZVKSHLF-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NC2=C(C=C(C=C2)Br)C(=O)O

Description

5-Bromo-2-[(thiophen-2-ylcarbonyl)amino]benzoic acid is an organic compound that features a bromine atom, a thiophene ring, and a benzoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-2-[(thiophen-2-ylcarbonyl)amino]benzoic acid typically involves the following steps:

Thiophene Carboxylation: The attachment of a thiophene ring to the benzoic acid moiety.

Amidation: The formation of an amide bond between the thiophene carboxyl group and the benzoic acid.

Industrial Production Methods

Industrial production of this compound may involve large-scale bromination and amidation reactions under controlled conditions to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiophene ring.

Reduction: Reduction reactions can occur at the carbonyl group.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride can be used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products

Oxidation: Oxidized derivatives of the thiophene ring.

Reduction: Reduced forms of the carbonyl group.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5-Bromo-2-[(thiophen-2-ylcarbonyl)amino]benzoic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development.

Industry: Utilized in the development of advanced materials and as a precursor for various chemical reactions.

Mechanism of Action

The mechanism of action of 5-Bromo-2-[(thiophen-2-ylcarbonyl)amino]benzoic acid involves its interaction with specific molecular targets. The bromine atom and thiophene ring play crucial roles in its binding affinity and reactivity. The compound can interact with enzymes and receptors, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

5-Bromo-2-thiophenecarboxaldehyde: Similar structure but lacks the amide bond.

2-Amino-5-bromobenzoic acid: Similar benzoic acid moiety but with an amino group instead of the thiophene ring.

5-Bromo-2-chlorobenzoic acid: Similar benzoic acid moiety but with a chlorine atom instead of the thiophene ring.

Uniqueness

5-Bromo-2-[(thiophen-2-ylcarbonyl)amino]benzoic acid is unique due to the presence of both the bromine atom and the thiophene ring, which confer distinct chemical and biological properties. This combination makes it a valuable compound for various applications in research and industry.